Cas no 1806137-86-9 (Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806137-86-9
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4834199
• Update Time: 2025-10-30

Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-2-18-9(17)5-3-7(16)15-6(4-11)8(5)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： VJMCYZOKRIRQGN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(=O)OCC)=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate, with the CAS number 1806137-86-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of a bromomethyl group, a hydroxy group, and a trifluoromethoxy group contributes to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design and as a precursor for advanced materials.

The pyridine ring serves as the central framework of this compound, with substituents positioned at specific positions to influence its reactivity and stability. The bromomethyl group at position 2 introduces electrophilic character, making it a valuable intermediate in organic synthesis. Meanwhile, the hydroxy group at position 6 enhances the compound's ability to participate in hydrogen bonding, which is crucial for its solubility and bioavailability. The trifluoromethoxy group at position 3 imparts electron-withdrawing effects, further modulating the electronic properties of the molecule.

In recent years, researchers have explored the use of Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate in the development of novel pharmaceutical agents. Its structure allows for easy modification, enabling chemists to design molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of new drugs targeting chronic diseases such as arthritis and neurodegenerative disorders.

Beyond its medicinal applications, this compound has also found utility in the field of materials science. Its ability to form stable coordination complexes makes it a promising candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further highlighted its potential as an eco-friendly alternative to traditional reagents. By leveraging its unique electronic properties, scientists are exploring ways to incorporate it into sustainable energy systems, such as dye-sensitized solar cells.

The synthesis of Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate involves a series of carefully controlled reactions. Starting from readily available pyridine derivatives, chemists employ multi-step processes to introduce the desired substituents. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and yield of these processes. These advancements not only make the compound more accessible but also pave the way for further exploration of its applications.

In conclusion, Ethyl 2-(bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxylate stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and application studies, positions it as a key player in future research endeavors. As scientists continue to unlock its full potential, this compound is poised to make significant contributions to both medicine and materials science.